Cas no 1805433-96-8 (Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate)

Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate is a versatile benzoate derivative with a reactive aminomethyl group, chloro substituent, and nitrile functionality, making it a valuable intermediate in organic synthesis. The presence of multiple reactive sites allows for selective modifications, enabling applications in pharmaceuticals, agrochemicals, and specialty chemicals. The ethyl ester group enhances solubility in organic solvents, facilitating downstream reactions. Its structural features, including the electron-withdrawing cyano and chloro groups, contribute to its utility in heterocyclic and peptidomimetic synthesis. The compound’s stability under standard conditions ensures reliable handling and storage. Its well-defined reactivity profile makes it a preferred choice for constructing complex molecular architectures.

Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate structure

1805433-96-8 structure

Product Name:Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate

CAS No:1805433-96-8

MF:C₁₁H₁₁ClN₂O₂

MW:238.670241594315

CID:4948723

Update Time:2025-10-20

Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate
- Inchi： 1S/C11H11ClN2O2/c1-2-16-11(15)7-3-4-10(12)9(6-14)8(7)5-13/h3-4H,2,6,14H2,1H3
- InChI Key： NQZHPANGBHHWMT-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)OCC)C(C#N)=C1CN

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 300
XLogP3: 1.3
Topological Polar Surface Area: 76.1

Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A015016565-1g	Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate	1805433-96-8	97%	1g	1,460.20 USD	2021-06-18

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Additional information on Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate

Comprehensive Overview of Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805433-96-8)

Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805433-96-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and aminomethyl functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring a chloro substituent and an ethyl ester moiety, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The compound's CAS number 1805433-96-8 is a critical identifier for regulatory and procurement purposes, ensuring precise communication across global supply chains. In recent years, the demand for high-purity intermediates like Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate has surged, driven by advancements in precision medicine and green chemistry. Its synthesis often involves multistep organic reactions, with a focus on optimizing yield and minimizing environmental impact—a priority aligned with the Principles of Green Chemistry.

One of the most searched questions related to this compound is: "What are the applications of Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate in drug development?" Studies suggest its role in constructing heterocyclic scaffolds, which are pivotal in creating small-molecule therapeutics. For instance, its cyanobenzoate core can be modified to target enzymes involved in inflammatory pathways, a hot topic in autoimmune disease research. Additionally, its chloro group offers a reactive site for further functionalization, enabling the creation of libraries for high-throughput screening.

Another trending topic is the compound's relevance in agrochemical innovation. With the growing need for sustainable crop protection, researchers are investigating derivatives of Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate as potential herbicide synergists. Its structural features may enhance the bioavailability of active ingredients, addressing challenges like pesticide resistance. This aligns with the broader industry shift toward eco-friendly formulations.

From a technical perspective, the compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in quality control during production. Analytical methods such as HPLC and LC-MS are commonly employed to verify its purity, a critical factor for end-users in pharmaceutical manufacturing. Storage recommendations typically emphasize protection from moisture and light to maintain stability, reflecting best practices in chemical handling.

In summary, Ethyl 3-aminomethyl-4-chloro-2-cyanobenzoate (CAS No. 1805433-96-8) exemplifies the intersection of structural complexity and practical utility in modern chemistry. Its applications span from drug discovery to agrochemical design, resonating with contemporary trends like targeted therapy and environmental sustainability. As research progresses, this compound is poised to remain a focal point in the quest for innovative solutions to global health and agricultural challenges.